4-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide
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Description
4-(thiophen-2-yl)-N-((3-(thiophen-3-yl)pyrazin-2-yl)methyl)benzamide is a useful research compound. Its molecular formula is C20H15N3OS2 and its molecular weight is 377.48. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Synthesis
- Synthesis of Pyrazole and Isoxazole Derivatives : A study by Mohareb, R. et al. (2004) focuses on synthesizing benzo[b]thiophen-2-yl-hydrazonoesters and exploring their reactivity towards nitrogen nucleophiles to yield derivatives like pyrazole, isoxazole, and others. This demonstrates the compound's utility in creating diverse heterocyclic structures.
Optical and Electronic Properties
- Nonlinear Optical Properties and Electronic Analysis : The study by Ahmad, G. et al. (2021) describes the synthesis of 5-aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides, including reactivity parameters and effects of substituents on electronic properties. The research highlights the potential of such compounds in electronic and optical applications.
Antimicrobial Activity
Synthesis and Antimicrobial Screening : In a study by Ashok, D. et al. (2016), compounds with a thiophene scaffold showed promising activity against fungal and bacterial strains, indicating their potential use in antimicrobial applications.
Anti-Tumor Agents : Research by Gomha, S. M. et al. (2016) focuses on synthesizing bis-pyrazolyl-thiazoles incorporating the thiophene moiety and evaluating their anti-tumor activities, showcasing the compound's relevance in cancer research.
Crystal Structure Analysis
- Crystal Structure and Hirshfeld Surface Analysis : A study conducted by Prabhuswamy, M. et al. (2016) synthesizes and analyzes the crystal structure of a thiophene-containing compound, highlighting its significance in material science and structural chemistry.
Antibacterial and Antifungal Screening
- Synthesis and Screening for Antimicrobial Activity : Nayak, N. et al. (2016) synthesized new N-amide derivatives demonstrating antitubercular activities against Mycobacterium tuberculosis, showing the compound's potential in developing novel antimicrobial agents (Nayak, N. et al., 2016).
Green Chemistry Applications
- Green Synthesis of Thiophenyl Pyrazoles and Isoxazoles : Research by Sowmya, D. et al. (2018) discusses the environmentally friendly synthesis of thiophenyl pyrazoles and isoxazoles, showing the compound's relevance in sustainable chemistry.
Properties
IUPAC Name |
4-thiophen-2-yl-N-[(3-thiophen-3-ylpyrazin-2-yl)methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15N3OS2/c24-20(15-5-3-14(4-6-15)18-2-1-10-26-18)23-12-17-19(22-9-8-21-17)16-7-11-25-13-16/h1-11,13H,12H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSDGJTQOUWPEPK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC(=C1)C2=CC=C(C=C2)C(=O)NCC3=NC=CN=C3C4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
377.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.